7-[(4-methoxybenzyl)oxy]-8-methyl-4-phenyl-2H-chromen-2-one

• IUPAC Name: 7-[(4-methoxyphenyl)methoxy]-8-methyl-4-phenylchromen-2-one
• InChI: InChI=1S/C24H20O4/c1-16-22(27-15-17-8-10-19(26-2)11-9-17)13-12-20-21(14-23(25)28-24(16)20)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3
• InChI Key: SDZMCUYENKTNDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC4=CC=C(C=C4)OC
• Molecular Formula: C24H20O4
• Molecular Weight: 372.4 g/mol

Description

7-[(4-methoxybenzyl)oxy]-8-methyl-4-phenyl-2H-chromen-2-one is a synthetic compound with a complex chemical structure. It is commonly referred to as MBMC and is a member of the flavonoid family. MBMC has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of MBMC is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways in cells. MBMC has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which can cause oxidative damage to cells.
Biochemical and Physiological Effects:
MBMC has been shown to possess antioxidant properties, which can help protect cells from oxidative damage. It has also been found to possess anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, MBMC has been investigated for its potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using MBMC in lab experiments is its potential as a fluorescent probe for imaging applications. However, the synthesis of MBMC is complex and requires specialized equipment and expertise. Additionally, the exact mechanism of action of MBMC is not fully understood, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on MBMC. One area of interest is its potential use as a therapeutic agent for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of MBMC and its potential applications in various fields. Finally, the development of new synthesis methods for MBMC may help to make it more accessible for research purposes.

Synthesis Methods

The synthesis of MBMC involves multiple steps and requires specialized equipment and expertise. The most commonly used method involves the reaction between 4-methoxybenzaldehyde and 8-methyl-4-phenylcoumarin in the presence of a base catalyst. The resulting product is then subjected to a series of purification steps to obtain pure MBMC.

Scientific Research Applications

MBMC has been the subject of scientific research due to its potential applications in various fields. It has been found to possess antioxidant, anti-inflammatory, and anti-cancer properties. MBMC has also been investigated for its potential use as a fluorescent probe for imaging applications.